![molecular formula C20H32N6O2 B6445453 1-(azepan-1-yl)-2-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}ethan-1-one CAS No. 2640842-54-0](/img/structure/B6445453.png)
1-(azepan-1-yl)-2-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}ethan-1-one
Description
The compound “1-(azepan-1-yl)-2-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}ethan-1-one” is a complex organic molecule. It is a derivative of 1-(2-Pyrimidyl)piperazine, which is a piperazine-based derivative . It’s also related to a class of compounds that have been studied for their potential use in the treatment of Parkinson’s disease .
Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple ring structures and functional groups. It includes an azepane ring, a morpholine ring, a pyrimidine ring, and a piperazine ring .Mechanism of Action
Target of Action
The primary target of this compound is the Leucine-rich repeat kinase 2 (LRRK2) . LRRK2 has been genetically linked to Parkinson’s disease (PD) by genome-wide association studies (GWAS). The most common LRRK2 mutation, G2019S, which is relatively rare in the total population, gives rise to increased kinase activity .
Mode of Action
The compound acts as a LRRK2 kinase inhibitor . It binds to the LRRK2 enzyme, inhibiting its kinase activity. This results in a decrease in the phosphorylation of downstream targets, potentially alleviating the symptoms of PD.
Biochemical Pathways
The inhibition of LRRK2 affects several biochemical pathways. While the exact pathways and their downstream effects are still being researched, it is known that LRRK2 plays a role in neuronal cell survival and is involved in several cellular processes including vesicle trafficking, autophagy, and mitochondrial function .
Pharmacokinetics
The compound has been described as a highly potent, brain penetrant, and selective LRRK2 inhibitor . This suggests that it has good absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its bioavailability and therapeutic effect.
Result of Action
The inhibition of LRRK2 kinase activity by the compound could potentially alleviate the symptoms of PD. This is based on the hypothesis that increased LRRK2 kinase activity due to mutations is a cause of PD .
properties
IUPAC Name |
1-(azepan-1-yl)-2-[4-(4-morpholin-4-ylpyrimidin-2-yl)piperazin-1-yl]ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H32N6O2/c27-19(25-7-3-1-2-4-8-25)17-23-9-11-26(12-10-23)20-21-6-5-18(22-20)24-13-15-28-16-14-24/h5-6H,1-4,7-17H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YZLQBIJLHQOTIR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C(=O)CN2CCN(CC2)C3=NC=CC(=N3)N4CCOCC4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H32N6O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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